Cas no 779990-99-7 (Benzenamine,3-[(3-methylphenoxy)methyl]-)

Benzenamine,3-[(3-methylphenoxy)methyl]- structure
779990-99-7 structure
Product Name:Benzenamine,3-[(3-methylphenoxy)methyl]-
CAS No:779990-99-7
MF:C14H15NO
MW:213.275003671646
CID:553547
PubChem ID:20113825
Update Time:2025-04-19

Benzenamine,3-[(3-methylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-[(3-methylphenoxy)methyl]-
    • Benzenamine, 3-[(3-methylphenoxy)methyl]- (9CI)
    • 3-[(3-methylphenoxy)methyl]aniline
    • 779990-99-7
    • SCHEMBL7923400
    • AKOS000153752
    • DTXSID40602628
    • Inchi: 1S/C14H15NO/c1-11-4-2-7-14(8-11)16-10-12-5-3-6-13(15)9-12/h2-9H,10,15H2,1H3
    • InChI Key: ZNIFYCQHZGXUTR-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(C)=C1)CC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 213.11545
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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